Cas no 502482-25-9 ((S)-1-Benzyl-3-isobutylpiperazine-2,5-dione)

• Product Name: (S)-1-Benzyl-3-isobutylpiperazine-2,5-dione
• CAS No: 502482-25-9
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 365499
• PubChem ID: 60009293
• Update Time: 2025-05-25

(S)-1-Benzyl-3-isobutylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (S)-1-Benzyl-3-isobutylpiperazine-2,5-dione
• (3S)-1-benzyl-3-(2-methylpropyl)piperazine-2,5-dione
• (3S)-1-benzyl-3-isobutylpiperazine-2,5-dione
• 2,5-Piperazinedione, 3-(2-methylpropyl)-1-(phenylmethyl)-, (3S)-
• AK120027
• CTK1G7136
• KB-210771
• SureCN4631086
• SCHEMBL4631086
• 1-benzyl-3(S)-(+)-isobutylpiperazine-2,5-dione
• DTXSID70733459
• PEIXSNIISQLJKP-ZDUSSCGKSA-N
• 502482-25-9

• Inchi： 1S/C15H20N2O2/c1-11(2)8-13-15(19)17(10-14(18)16-13)9-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,16,18)/t13-/m0/s1
• InChI Key： PEIXSNIISQLJKP-ZDUSSCGKSA-N
• SMILES： O=C1[C@H](CC(C)C)NC(CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 260.1526
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Additional information on (S)-1-Benzyl-3-isobutylpiperazine-2,5-dione

(S)-1-Benzyl-3-isobutylpiperazine-2,5-dione: A Comprehensive Overview

(S)-1-Benzyl-3-isobutylpiperazine-2,5-dione, identified by the CAS Registry Number 502482-25-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug design and development. The structure of this compound is characterized by a piperazine ring system with specific substituents: a benzyl group at position 1 and an isobutyl group at position 3. The presence of two ketone groups at positions 2 and 5 further distinguishes this compound, making it a unique member of the piperazine family.

The synthesis of (S)-1-Benzyl-3-isobutylpiperazine-2,5-dione involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation steps. Recent advancements in asymmetric synthesis have enabled the selective formation of the (S) enantiomer, which is crucial for its biological activity. The stereochemistry of this compound plays a pivotal role in its interactions with biological targets, making it a promising candidate for enantioselective drug design.

Recent studies have highlighted the potential of 1-benzyl-3-isobutylpiperazine-2,5-dione as a scaffold for developing bioactive molecules. Researchers have explored its ability to modulate various biological pathways, including kinase activity and receptor binding. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy. The findings suggest that this compound could serve as a lead molecule for developing novel anti-cancer agents.

In addition to its pharmacological applications, (S)-1-Benzyl-3-isobutylpiperazine-2,5-dione has also been investigated for its role in chemical synthesis as an intermediate. Its unique structure allows for further functionalization, enabling the creation of more complex molecules with diverse biological activities. For example, researchers have successfully utilized this compound as a precursor for synthesizing bioisosteres and prodrugs, which are designed to enhance drug delivery and efficacy.

The physical and chemical properties of 1-benzyl-3-isobutylpiperazine-2,5-dione have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its stability, solubility, and reactivity under various conditions. Understanding these properties is essential for optimizing its synthesis and application in pharmaceutical research.

From an environmental perspective, the biodegradation and toxicity profiles of (S)-1-Benzyl-3-isobutylpiperazine-2,5-dione have also been assessed. Preliminary data indicate that this compound exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly. However, further studies are required to fully understand its ecological impact and ensure sustainable practices in its production and use.

In conclusion, (S)-1-Benzyl-3-isobutylpiperazine-2,5-dione (CAS No: 502482-25-9) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in the field of organic chemistry and pharmacology. Continued exploration into its properties and applications is expected to yield further insights into its utility as a bioactive molecule.